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Compound of Interest

Compound Name: m-PEG5-MS

Cat. No.: B1676788

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when working with reactive chemical compounds like m-PEG5-MS
(methoxy-pentaethylene glycol mesylate). This guide provides essential, immediate safety and
logistical information, including operational and disposal plans, to foster a secure and efficient
research environment. Adherence to these procedural steps is critical for minimizing risk and
ensuring the well-being of all laboratory personnel.

The mesylate functional group in m-PEG5-MS is a good leaving group in nucleophilic
substitution reactions, which makes it a valuable reagent in bioconjugation and drug delivery
research. However, this reactivity also necessitates careful handling. It is important to note that
some mesylate esters of short-chain alcohols are considered potentially genotoxic and
carcinogenic.[1][2] While m-PEG5-MS is a larger, PEGylated molecule, the inherent reactivity
of the mesylate group calls for stringent safety protocols.

Essential Safety & Handling Information at a Glance

A summary of the key safety and logistical data for m-PEG5-MS is presented below. This table
provides a quick reference for critical information during handling and storage.
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Parameter Information Source

) Methoxy-pentaethylene glycol
Chemical Name BroadPharm
mesylate

Synonyms m-PEG5-Mesylate BroadPharm

Please refer to the supplier's
Appearance -~ ] -
certificate of analysis.

Storage Temperature -20°C BroadPharm

B Soluble in water, DMSO, and
Solubility DCM BroadPharm

No specific GHS hazard
statements are available for m-
PEG5-MS. However, based on
Hazard Statements related compounds, it should General Chemical Safety
be handled with care. Assume
it may cause skin and eye
irritation.

Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. Wear protective
Precautionary Statements gloves/protective clothing/eye General Chemical Safety
protection/face protection.
Wash hands thoroughly after
handling.

Detailed Protocol for Safe Handling of m-PEG5-MS

To ensure the safe handling of m-PEG5-MS from receipt to disposal, the following step-by-step
operational plan must be followed.

Receiving and Storage

» Upon receipt, immediately inspect the container for any signs of damage or leakage.
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 Verify that the product name and CAS number on the label match the order.
» Store the container tightly sealed in a designated, well-ventilated, and cool area at -20°C.

o Keep away from incompatible materials such as strong oxidizing agents.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be
worn in situations with a higher risk of splashing.

» Hand Protection: Wear nitrile gloves. For extended handling or in case of a spill, double
gloving is recommended.

o Body Protection: A standard laboratory coat is required. For larger quantities or when there is
a significant risk of exposure, a chemical-resistant apron or coveralls should be used.

» Respiratory Protection: Work in a well-ventilated area, preferably within a certified chemical
fume hood, to minimize inhalation exposure. If a fume hood is not available, a NIOSH-
approved respirator with an appropriate cartridge for organic vapors should be used.

Handling and Use

 All handling of m-PEG5-MS should be conducted in a certified chemical fume hood.

» Before use, allow the container to equilibrate to room temperature to prevent moisture
condensation.

¢ Weigh the required amount of m-PEG5-MS in the fume hood.
» When dissolving, add the solvent slowly to the m-PEG5-MS.
e Avoid the formation of dust and aerosols.

e Ensure an eyewash station and safety shower are readily accessible.

Spill Management

 In the event of a small spill, evacuate the immediate area and alert colleagues.
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Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite,
sand).

Carefully collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.

Clean the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water.

For large spills, evacuate the laboratory and follow your institution's emergency procedures.

Disposal Plan

All waste containing m-PEG5-MS, including empty containers, contaminated PPE, and spill
cleanup materials, must be treated as hazardous waste.

Collect solid waste in a dedicated, clearly labeled hazardous waste container.
Collect liquid waste in a separate, sealed, and properly labeled hazardous waste container.

Dispose of all hazardous waste through your institution's environmental health and safety
(EHS) office, following all local, state, and federal regulations. Do not dispose of m-PEG5-
MS down the drain.

Safe Handling Workflow

The following diagram illustrates the key stages of the safe handling workflow for m-PEG5-MS.
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Caption: Workflow for the safe handling of m-PEG5-MS from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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